Cas no 1782592-42-0 (7H-Pyrrolo[2,3-d]pyrimidin-5-amine, 7-methyl-)

7H-Pyrrolo[2,3-d]pyrimidin-5-amine, 7-methyl-, is a heterocyclic organic compound featuring a fused pyrrolo[2,3-d]pyrimidine core with an amino group at the 5-position and a methyl substituent at the 7-position. This structure imparts significant potential as a versatile intermediate in medicinal chemistry, particularly in the synthesis of nucleoside analogs and kinase inhibitors. Its rigid scaffold enhances binding affinity in target interactions, while the amino group offers a reactive site for further functionalization. The methyl group at the 7-position contributes to improved metabolic stability. This compound is valuable in pharmaceutical research for developing therapeutics targeting cancer, inflammation, and infectious diseases. High purity and well-characterized synthesis routes ensure reproducibility in advanced applications.

7H-Pyrrolo[2,3-d]pyrimidin-5-amine, 7-methyl- structure

1782592-42-0 structure

Product Name:7H-Pyrrolo[2,3-d]pyrimidin-5-amine, 7-methyl-

CAS No:1782592-42-0

MF:C₇H₈N₄

MW:148.16522026062

CID:5253454

Update Time:2025-05-20

7H-Pyrrolo[2,3-d]pyrimidin-5-amine, 7-methyl- Chemical and Physical Properties

Names and Identifiers

- 7H-Pyrrolo[2,3-d]pyrimidin-5-amine, 7-methyl-
- Inchi： 1S/C7H8N4/c1-11-3-6(8)5-2-9-4-10-7(5)11/h2-4H,8H2,1H3
- InChI Key： WJJWLNUPEKLUBN-UHFFFAOYSA-N
- SMILES： C1=NC=C2C(N)=CN(C)C2=N1

7H-Pyrrolo[2,3-d]pyrimidin-5-amine, 7-methyl- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-379828-0.05g	7-methyl-7H-pyrrolo[2,3-d]pyrimidin-5-amine	1782592-42-0	0.05g	$1080.0	2023-03-02
Enamine	EN300-379828-0.1g	7-methyl-7H-pyrrolo[2,3-d]pyrimidin-5-amine	1782592-42-0	0.1g	$1131.0	2023-03-02
Enamine	EN300-379828-0.25g	7-methyl-7H-pyrrolo[2,3-d]pyrimidin-5-amine	1782592-42-0	0.25g	$1183.0	2023-03-02
Enamine	EN300-379828-0.5g	7-methyl-7H-pyrrolo[2,3-d]pyrimidin-5-amine	1782592-42-0	0.5g	$1234.0	2023-03-02
Enamine	EN300-379828-1.0g	7-methyl-7H-pyrrolo[2,3-d]pyrimidin-5-amine	1782592-42-0	1g	$0.0	2023-06-07
Enamine	EN300-379828-2.5g	7-methyl-7H-pyrrolo[2,3-d]pyrimidin-5-amine	1782592-42-0	2.5g	$2520.0	2023-03-02
Enamine	EN300-379828-5.0g	7-methyl-7H-pyrrolo[2,3-d]pyrimidin-5-amine	1782592-42-0	5.0g	$3728.0	2023-03-02
Enamine	EN300-379828-10.0g	7-methyl-7H-pyrrolo[2,3-d]pyrimidin-5-amine	1782592-42-0	10.0g	$5528.0	2023-03-02

7H-Pyrrolo[2,3-d]pyrimidin-5-amine, 7-methyl- Related Literature

1. An approach to biodegradable star polymeric architectures using disulfide coupling†

Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
2. An intensified π-hole in beryllium-doped boron nitride meshes: its determinant role in CO2 conversion into hydrocarbon fuels†

Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
3. An intramolecular tryptophan-condensation approach for peptide stapling†

Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
4. Aggregated-fluorescent detection of PFAS with a simple chip

Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
5. An antimonate pyrochlore (H1.23Sr0.45SbO3.48) for photocatalytic oxidation of benzene: effective oxygen usage and excellent activity†

Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941

Additional information on 7H-Pyrrolo[2,3-d]pyrimidin-5-amine, 7-methyl-

7H-Pyrrolo[2,3-d]pyrimidin-5-amine, 7-methyl- (CAS No. 1782592-42-0): A Comprehensive Overview

7H-Pyrrolo[2,3-d]pyrimidin-5-amine, 7-methyl- (CAS No. 1782592-42-0) is a promising compound in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrrolopyrimidines, which are known for their diverse biological activities, including antiviral, anticancer, and anti-inflammatory properties. The unique structural features of 7H-Pyrrolo[2,3-d]pyrimidin-5-amine, 7-methyl- make it a valuable candidate for further investigation and potential therapeutic applications.

The chemical structure of 7H-Pyrrolo[2,3-d]pyrimidin-5-amine, 7-methyl- consists of a pyrrolopyrimidine core with a methyl group at the 7-position. This specific substitution pattern is crucial for its biological activity and selectivity. The pyrrolopyrimidine scaffold is a privileged structure in drug discovery due to its ability to interact with various biological targets, such as kinases, nucleic acids, and receptors.

Recent studies have highlighted the potential of 7H-Pyrrolo[2,3-d]pyrimidin-5-amine, 7-methyl- in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and respiratory syncytial virus (RSV). The mechanism of action involves the inhibition of viral replication by targeting key viral enzymes.

In the realm of cancer research, 7H-Pyrrolo[2,3-d]pyrimidin-5-amine, 7-methyl- has shown promise as a potential anticancer agent. A study conducted by researchers at the National Cancer Institute found that this compound selectively inhibits the growth of various cancer cell lines while exhibiting minimal toxicity to normal cells. The selective cytotoxicity is attributed to its ability to disrupt specific signaling pathways involved in cell proliferation and survival.

Beyond its antiviral and anticancer properties, 7H-Pyrrolo[2,3-d]pyrimidin-5-amine, 7-methyl- has also been investigated for its anti-inflammatory effects. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation and tissue damage. Preclinical studies have shown that this compound can effectively reduce inflammation by modulating the production of pro-inflammatory cytokines and chemokines.

The pharmacokinetic properties of 7H-Pyrrolo[2,3-d]pyrimidin-5-amine, 7-methyl- have been extensively studied to optimize its therapeutic potential. Research has demonstrated that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a long half-life, making it suitable for once-daily dosing regimens. Additionally, its low toxicity profile further enhances its attractiveness as a drug candidate.

To further advance the development of 7H-Pyrrolo[2,3-d]pyrimidin-5-amine, 7-methyl-, ongoing clinical trials are evaluating its safety and efficacy in human subjects. Early-phase clinical trials have shown promising results, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

In conclusion, 7H-Pyrrolo[2,3-d]pyrimidin-5-amine, 7-methyl- (CAS No. 1782592-42-0) is a versatile compound with significant potential in multiple therapeutic areas. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, the future prospects for this compound look promising.